2,4,6-Trichlorophenylmagnesium bromide

• Molecular Formula: C6H2BrCl3Mg
• Molecular Weight: 284.6 g/mol
• IUPAC Name: magnesium;1,3,5-trichlorobenzene-6-ide;bromide
• InChI: InChI=1S/C6H2Cl3.BrH.Mg/c7-4-1-5(8)3-6(9)2-4;;/h1-2H;1H;/q-1;;+2/p-1
• InChI Key: FFZXALLWKUFBED-UHFFFAOYSA-M
• Canonical SMILES: C1=C(C=C([C-]=C1Cl)Cl)Cl.[Mg+2].[Br-]

Description

2,4,6-Trichlorophenylmagnesium bromide is a Grignard reagent with the molecular formula C₆H₂Cl₃MgBr. It is synthesized via the reaction of 2,4,6-trichlorobromobenzene with magnesium metal in an anhydrous ether or tetrahydrofuran (THF) solvent under inert conditions . This compound is characterized by three electron-withdrawing chlorine substituents at the 2, 4, and 6 positions of the aromatic ring, which significantly influence its reactivity and stability. Grignard reagents like this are pivotal in organic synthesis for forming carbon-carbon bonds, particularly in the preparation of complex aromatic systems, pharmaceuticals, and agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions: 2,4,6-Trichlorophenylmagnesium bromide is typically synthesized by reacting 2,4,6-trichlorobromobenzene with magnesium metal in the presence of anhydrous tetrahydrofuran (THF). The reaction is carried out under an inert atmosphere, usually nitrogen or argon, to prevent moisture and oxygen from interfering with the reaction. The general reaction scheme is as follows:

$$\text{2,4,6-Trichlorobromobenzene} + \text{Mg} \rightarrow \text{2,4,6-Trichlorophenylmagnesium bromide}$$2,4,6-Trichlorobromobenzene+Mg→2,4,6-Trichlorophenylmagnesium bromide

Industrial Production Methods: In industrial settings, the production of 2,4,6-Trichlorophenylmagnesium bromide follows similar principles but on a larger scale. The process involves the use of large reactors equipped with systems to maintain an inert atmosphere and control the temperature. The reaction mixture is often stirred vigorously to ensure complete dissolution of magnesium and efficient reaction with the organic halide.

Chemical Reactions Analysis

Types of Reactions: 2,4,6-Trichlorophenylmagnesium bromide undergoes various types of reactions, including:

Nucleophilic Addition: It reacts with carbonyl compounds (aldehydes, ketones, esters) to form alcohols.

Substitution Reactions: It can participate in halogen-metal exchange reactions.

Coupling Reactions: It is used in cross-coupling reactions to form biaryl compounds.

Common Reagents and Conditions:

Carbonyl Compounds: Reacts with aldehydes and ketones in the presence of THF.

Halogenated Compounds: Reacts with halogenated organic compounds under inert conditions.

Catalysts: Palladium or nickel catalysts are often used in coupling reactions.

Major Products Formed:

Alcohols: From reactions with carbonyl compounds.

Biaryl Compounds: From coupling reactions.

Substituted Aromatics: From halogen-metal exchange reactions.

Scientific Research Applications

2,4,6-Trichlorophenylmagnesium bromide is used in various scientific research applications, including:

Organic Synthesis: As a reagent for forming carbon-carbon bonds.

Pharmaceuticals: In the synthesis of complex drug molecules.

Material Science: For the preparation of polymers and advanced materials.

Agricultural Chemistry: In the synthesis of agrochemicals and pesticides.

Mechanism of Action

The mechanism of action of 2,4,6-Trichlorophenylmagnesium bromide involves the nucleophilic attack of the magnesium-bound carbon on electrophilic centers, such as carbonyl groups. The magnesium atom stabilizes the negative charge on the carbon, making it highly reactive. This reactivity allows the compound to participate in various addition and substitution reactions, forming new carbon-carbon bonds.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Effects

The reactivity and stability of aryl Grignard reagents are modulated by the substituents on the aromatic ring. Below is a comparison of 2,4,6-trichlorophenylmagnesium bromide with structurally related compounds:

Compound	Substituents	Reactivity Profile	Stability in Solution
2,4,6-Trichlorophenylmagnesium bromide	3 Cl (2,4,6-positions)	Moderate reactivity due to electron-withdrawing Cl groups; less nucleophilic than phenylmagnesium bromide .	High stability in THF/ether .
Phenylmagnesium bromide	No substituents (C₆H₅MgBr)	High reactivity and nucleophilicity; prone to side reactions with electrophiles .	Less stable due to no steric protection .
2,4,6-Trimethoxyphenylmagnesium bromide	3 OMe (2,4,6-positions)	Lower reactivity due to electron-donating OMe groups; stabilizes negative charge .	Moderate stability in THF .
4-Chloro-3-fluorophenylmagnesium bromide	1 Cl (4-position), 1 F (3-position)	Enhanced electrophilicity at the para-Cl position; F increases solubility in polar solvents .	Stable in THF .
3,4,5-Trifluorophenylmagnesium bromide	3 F (3,4,5-positions)	High solubility in THF; fluorine’s electronegativity reduces electron density .	Stable under inert conditions .

Solubility and Handling

• Solubility : Most aryl Grignard reagents, including 2,4,6-trichlorophenylmagnesium bromide, are soluble in ethers like THF or diethyl ether but react violently with water . For example, 4-Chloro-3-fluorophenylmagnesium bromide (0.5M in THF) reacts exothermically with water, necessitating strict anhydrous handling .
• Stability : Bulky substituents like chlorine or methoxy groups enhance stability by steric protection. For instance, 2,4,6-trimethoxyphenylmagnesium bromide (0.5M in THF) is shelf-stable due to reduced Mg center accessibility .

Research Findings and Data

Table 1: Physicochemical Properties

Compound	Molecular Weight (g/mol)	Solubility	Melting Point (°C)
2,4,6-Trichlorophenylmagnesium bromide	315.36	THF, ether	Not reported
4-Chloro-3-fluorophenylmagnesium bromide	233.75	THF	Not reported
Phenylmagnesium bromide	181.32	Ether, THF	Not reported

Key Observations :

• Electron-withdrawing groups (Cl, F) reduce nucleophilicity but improve stability.
• Steric hindrance from substituents like Cl or OMe slows reaction kinetics but minimizes decomposition .
• Fluorinated analogs (e.g., 3,4,5-trifluorophenyl) are increasingly used in medicinal chemistry due to their metabolic stability .